Cas no 1805742-96-4 (2-Chloro-7-difluoromethoxy-1H-benzimidazole)

2-Chloro-7-difluoromethoxy-1H-benzimidazole is a benzimidazole derivative characterized by the presence of chloro and difluoromethoxy substituents. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The chloro group enhances reactivity for further functionalization, while the difluoromethoxy moiety contributes to improved metabolic stability and lipophilicity, which can influence pharmacokinetic properties. Its structural features make it valuable for designing inhibitors or modulators targeting specific biological pathways. The compound is typically handled under controlled conditions due to its sensitivity, and purity is critical for consistent performance in synthetic applications.

2-Chloro-7-difluoromethoxy-1H-benzimidazole structure

1805742-96-4 structure

Product Name:2-Chloro-7-difluoromethoxy-1H-benzimidazole

CAS No:1805742-96-4

MF:C₈H₅ClF₂N₂O

MW:218.587907552719

CID:4826222

Update Time:2025-05-27

2-Chloro-7-difluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-7-difluoromethoxy-1H-benzimidazole
- 2-Chloro-7-(difluoromethoxy)-1H-benzo[d]imidazole
- Inchi： 1S/C8H5ClF2N2O/c9-7-12-4-2-1-3-5(6(4)13-7)14-8(10)11/h1-3,8H,(H,12,13)
- InChI Key： HBIRRXUWTNCUEM-UHFFFAOYSA-N
- SMILES： ClC1=NC2C(=CC=CC=2N1)OC(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 208
XLogP3: 3.4
Topological Polar Surface Area: 37.9

2-Chloro-7-difluoromethoxy-1H-benzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061000538-250mg	2-Chloro-7-difluoromethoxy-1H-benzimidazole	1805742-96-4	98%	250mg	$754.17	2022-04-01
Alichem	A061000538-500mg	2-Chloro-7-difluoromethoxy-1H-benzimidazole	1805742-96-4	98%	500mg	$1,055.84	2022-04-01
Alichem	A061000538-1g	2-Chloro-7-difluoromethoxy-1H-benzimidazole	1805742-96-4	98%	1g	$1,792.28	2022-04-01